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Compound of Interest

Compound Name:
Ethylene Terephthalate Cyclic

Dimer-d8

Cat. No.: B15622664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethylene Terephthalate Cyclic Dimer-
d8, a deuterated internal standard crucial for the accurate quantification of its non-labeled

counterpart in various analytical applications. This document outlines its chemical and physical

properties, provides a detailed experimental protocol for its use in isotope dilution analysis, and

visualizes the analytical workflow.

Core Compound Data
Ethylene Terephthalate Cyclic Dimer-d8 is the deuterated form of the cyclic dimer of

ethylene terephthalate, a common oligomer found in polyethylene terephthalate (PET) plastics.

Its use as an internal standard is critical in studies investigating the migration of such oligomers

from food contact materials.
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Property Value Source

CAS Number 24388-68-9 LGC Standards[1]

Molecular Formula C₂₀H₈D₈O₈ LGC Standards[1][2]

Molecular Weight 392.39 g/mol LGC Standards[1][2]

Appearance
Off-White to Pale Yellow Waxy

Solid to Solid
LGC Standards[2]

Purity (HPLC) 100.00% (at 243 nm) LGC Standards[2]

Isotopic Purity (d8) 97.6% LGC Standards[2]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
LGC Standards[2]

Storage Conditions -20°C (Long Term) LGC Standards[2]

Note: Several suppliers incorrectly associate the CAS number 24388-68-9 with the non-

deuterated Ethylene Terephthalate Cyclic Dimer. The correct CAS number for the non-

deuterated form is not explicitly available in the search results, but it is a distinct chemical

entity.

Experimental Protocol: Quantification of Ethylene
Terephthalate Cyclic Dimer using Isotope Dilution
Analysis with Ethylene Terephthalate Cyclic Dimer-
d8
This protocol describes a general procedure for the quantification of Ethylene Terephthalate

Cyclic Dimer in a sample matrix (e.g., food simulant, polymer extract) using a validated LC-MS

method with Ethylene Terephthalate Cyclic Dimer-d8 as an internal standard.

1. Objective: To accurately quantify the concentration of Ethylene Terephthalate Cyclic Dimer in

a sample by correcting for matrix effects and variations in sample preparation and instrument

response using a deuterated internal standard.
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2. Materials:

Internal Standard Stock Solution: Prepare a stock solution of Ethylene Terephthalate
Cyclic Dimer-d8 in a suitable solvent (e.g., chloroform, ethyl acetate) at a known

concentration (e.g., 1 mg/mL).

Calibration Standards: Prepare a series of calibration standards containing known

concentrations of the non-deuterated Ethylene Terephthalate Cyclic Dimer and a constant,

known concentration of the Ethylene Terephthalate Cyclic Dimer-d8 internal standard.

Sample: The material to be analyzed (e.g., PET extract, food simulant).

Solvents: HPLC or UPLC grade solvents for extraction, dilution, and mobile phases (e.g.,

acetonitrile, water, methanol).

3. Sample Preparation:

Extraction: For solid samples such as PET pellets, an extraction or total dissolution method

is employed.

Solvent Extraction: Extract a known weight of the sample with a suitable solvent (e.g.,

dichloromethane) under controlled conditions (e.g., sonication, heating).

Total Dissolution: Dissolve the polymer in a strong solvent like hexafluoroisopropanol,

followed by precipitation of the polymer with an anti-solvent like methanol, leaving the

oligomers in the solution.

Spiking: Add a precise volume of the Ethylene Terephthalate Cyclic Dimer-d8 internal

standard stock solution to the extracted sample and all calibration standards.

Filtration/Purification: The final extracts should be filtered through a 0.22 µm syringe filter

before injection into the LC-MS system.

4. LC-MS Analysis:

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UPLC) system.
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Column: A suitable reversed-phase column, such as a C18 column, for the separation of the

oligomers.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) is

typically used.

Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-

Flight (QTOF) mass spectrometer, is recommended for accurate mass measurements and

structural elucidation.

Ionization: Electrospray ionization (ESI) in positive mode is commonly used.

Data Acquisition: Monitor the specific m/z values for the protonated molecules [M+H]⁺ of

both the native Ethylene Terephthalate Cyclic Dimer and the deuterated internal standard.

5. Data Analysis:

Quantification: The concentration of the native Ethylene Terephthalate Cyclic Dimer in the

sample is determined by calculating the ratio of the peak area of the native analyte to the

peak area of the deuterated internal standard. This ratio is then compared to the calibration

curve generated from the standards.

Visualized Workflows
The following diagrams illustrate the key processes in the analysis of Ethylene Terephthalate

Cyclic Dimer.
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Caption: Experimental workflow for the quantification of Ethylene Terephthalate Cyclic Dimer.
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Caption: Logical relationship for accurate quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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